Cas no 2680606-65-7 (3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid)

• Product Name: 3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• CAS No: 2680606-65-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6503245
• PubChem ID: 165911944
• Update Time: 2025-05-21

3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275388
• 3,4-dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• 2680606-65-7
• 3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

• Inchi： 1S/C11H19NO4/c1-5-6-16-11(15)12-9(10(13)14)8(4)7(2)3/h5,7-9H,1,6H2,2-4H3,(H,12,15)(H,13,14)
• InChI Key： YVPSSXASAZXWEU-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

The compound 3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS No. 2680606-65-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of amino acids, specifically a pentanoic acid derivative with unique structural features that contribute to its functional diversity. The presence of the dimethyl groups at positions 3 and 4, along with the prop-2-en-1-yloxy carbonyl amino group at position 2, makes this compound distinct and versatile in its applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The prop-2-en-1-yloxy carbonyl amino group is known to enhance bioavailability and stability, making this compound a promising candidate for pharmaceutical applications. Researchers have explored its potential as a precursor for peptide synthesis, where its unique structure allows for the creation of complex biomolecules with tailored functionalities.

In addition to its role in peptide synthesis, this compound has shown promise in the field of polymer chemistry. The dimethyl groups provide steric hindrance, which can be exploited to design polymers with improved mechanical properties. Recent advancements in polymer science have demonstrated how such modifications can lead to materials with enhanced durability and resistance to environmental factors.

The synthesis of 3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of enantioselective catalysts has enabled the production of enantiopure compounds, which are crucial for pharmacological studies. This approach not only ensures high purity but also aligns with the growing demand for sustainable chemical processes.

Moreover, this compound has been investigated for its role in metabolic pathways. Studies have shown that it can act as a substrate for specific enzymes, offering insights into metabolic regulation and disease mechanisms. Its ability to interact with key biological systems makes it a valuable tool in both basic research and applied sciences.

In conclusion, 3,4-Dimethyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid (CAS No. 2680606-65-7) is a multifaceted compound with applications spanning drug discovery, polymer chemistry, and metabolic research. Its unique structure and functional groups provide a foundation for innovative solutions across various scientific domains. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological applications.